1-tert-butyl-5-oxo-N-(2,4,5-trichlorophenyl)pyrrolidine-3-carboxamide

• Molecular Formula: C15H17Cl3N2O2
• Molecular Weight: 363.7 g/mol
• IUPAC Name: 1-tert-butyl-5-oxo-N-(2,4,5-trichlorophenyl)pyrrolidine-3-carboxamide
• InChI: InChI=1S/C15H17Cl3N2O2/c1-15(2,3)20-7-8(4-13(20)21)14(22)19-12-6-10(17)9(16)5-11(12)18/h5-6,8H,4,7H2,1-3H3,(H,19,22)
• InChI Key: IJQHWBWROUARGH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N1CC(CC1=O)C(=O)NC2=CC(=C(C=C2Cl)Cl)Cl

Description

1-tert-butyl-5-oxo-N-(2,4,5-trichlorophenyl)pyrrolidine-3-carboxamide is a synthetic compound that belongs to the class of pyrrolidine derivatives. Pyrrolidine rings are commonly used in medicinal chemistry due to their versatile biological activities and ability to interact with various biological targets .

Preparation Methods

One common synthetic route includes the cyclization of appropriate precursors under specific reaction conditions . Industrial production methods may involve optimizing these synthetic routes for scalability and cost-effectiveness .

Chemical Reactions Analysis

1-tert-butyl-5-oxo-N-(2,4,5-trichlorophenyl)pyrrolidine-3-carboxamide can undergo various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions may involve reagents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur, especially at the trichlorophenyl group, using reagents like sodium methoxide or potassium tert-butoxide.

Scientific Research Applications

This compound has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: It can be used to study the interactions of pyrrolidine derivatives with biological targets.

Industry: It may be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-tert-butyl-5-oxo-N-(2,4,5-trichlorophenyl)pyrrolidine-3-carboxamide involves its interaction with specific molecular targets. The pyrrolidine ring can interact with various enzymes and receptors, modulating their activity. The trichlorophenyl group may enhance the compound’s binding affinity and specificity .

Comparison with Similar Compounds

Similar compounds include other pyrrolidine derivatives such as:

• 1-tert-butyl-5-oxo-N-(3,4,5-trimethoxyphenyl)pyrrolidine-3-carboxamide
• 1-tert-butyl-5-oxo-N-(2,4-dichlorophenyl)pyrrolidine-3-carboxamide
• 1-tert-butyl-5-oxo-N-(3,4-dichlorophenyl)pyrrolidine-3-carboxamide

These compounds share the pyrrolidine ring structure but differ in their substituents, which can lead to variations in their biological activities and applications .